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Compound of Interest

Compound Name: Bumetrizole

Cat. No.: B141658 Get Quote

Helsinki, Finland - Bumetrizole (CAS 3896-11-5), a benzotriazole UV absorber used in various

industrial and consumer products, has been officially identified as a Substance of Very High

Concern (SVHC) under the European Union's REACH regulation. This designation, effective

January 23, 2024, is based on its classification as a very persistent and very bioaccumulative

(vPvB) substance. This technical guide provides an in-depth overview of the regulatory status

of Bumetrizole, the scientific data underpinning its classification, and the experimental

methodologies employed in its assessment.

Regulatory Status and Implications
Bumetrizole was added to the REACH Candidate List of SVHCs for authorisation following a

proposal by Germany.[1][2] The primary reason for its inclusion is its fulfillment of the vPvB

criteria outlined in Annex XIII of the REACH Regulation.[3][4] As a result, companies

manufacturing, importing, or using Bumetrizole in the EU have specific legal obligations.

These include providing safety data sheets, communicating information on its presence in

articles to customers, and notifying the European Chemicals Agency (ECHA) if the substance is

present in articles above a concentration of 0.1% weight by weight.

Scientific Evidence for vPvB Classification
The classification of Bumetrizole as a vPvB substance is based on a weight-of-evidence

approach, considering data on its persistence in the environment and its potential to

bioaccumulate in living organisms.
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Persistence Assessment
Studies have shown that Bumetrizole is highly persistent in various environmental

compartments, with long degradation half-lives. The data from simulation testing on

degradation in aquatic sediment and soil were pivotal in the assessment.

Environmental
Compartment

Half-life (t½) Method

Aquatic Sediment (aerobic) > 180 days OECD 308

Soil (aerobic) > 180 days OECD 307

Water Not readily biodegradable OECD 301B

This table summarizes the key persistence data for Bumetrizole.

Bioaccumulation Assessment
The bioaccumulative potential of Bumetrizole was evaluated through bioconcentration factor

(BCF) studies in fish. These studies measure the extent to which a substance is absorbed by

an organism from the surrounding water. The results indicated a high potential for

bioaccumulation.

Test Organism
Bioconcentration Factor
(BCF)

Method

Fish 54 - 895 L/kg OECD 305

This table summarizes the key bioaccumulation data for Bumetrizole. The range reflects

results from different test concentrations.[5][6]

Experimental Methodologies
The determination of Bumetrizole's vPvB properties relied on standardized and internationally

recognized experimental protocols, primarily the OECD Guidelines for the Testing of

Chemicals.
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Persistence Testing: OECD 307 & 308
The persistence of Bumetrizole in soil and sediment was assessed using the following

methodologies:

OECD Guideline 307: Aerobic and Anaerobic Transformation in Soil: This test method

evaluates the rate of degradation of a chemical in soil under controlled aerobic or anaerobic

conditions. A defined amount of the test substance is applied to soil samples, which are then

incubated in the dark at a constant temperature. Samples of the soil are taken at various

intervals and analyzed for the concentration of the parent substance and any major

transformation products. The degradation half-life is then calculated from the disappearance

curve of the test substance.

OECD Guideline 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems:

This guideline is designed to determine the rate and route of degradation of a substance in

aquatic sediment systems. The test system consists of a sediment layer and an overlying

water phase. The test substance is added to the water phase, and the system is incubated in

the dark. Samples of water and sediment are collected over time and analyzed to determine

the concentration of the test substance and its transformation products. This allows for the

calculation of the half-life in the total system, as well as in the water and sediment phases

separately.

Bioaccumulation Testing: OECD 305
The bioaccumulation potential of Bumetrizole was determined using the following protocol:

OECD Guideline 305: Bioconcentration: Flow-Through Fish Test: This guideline describes a

procedure to characterize the bioconcentration potential of a substance in fish. The test

consists of two phases: an uptake (exposure) phase and a depuration (post-exposure)

phase. During the uptake phase, fish are exposed to a constant concentration of the test

substance in a flow-through system. The concentration of the substance in the fish tissue is

measured at regular intervals until a steady state is reached. Following the uptake phase,

the fish are transferred to clean water for the depuration phase, and the rate at which the

substance is eliminated from their bodies is measured. The bioconcentration factor (BCF) is

calculated as the ratio of the concentration of the substance in the fish at steady state to the

concentration in the water.
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Visualizing the Regulatory and Assessment Process
The following diagrams illustrate the key workflows in the regulatory assessment of

Bumetrizole as an SVHC.
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Caption: REACH SVHC Identification Workflow for Bumetrizole.
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Data Collection & Evaluation
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vP Criterion:
Half-life in soil/sediment > 180 days

Conclusion: Meets vP Criterion

Overall Conclusion:
Bumetrizole is identified as a vPvB substance

vB Criterion:
BCF > 5000 L/kg

Conclusion: Meets vB Criterion
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Caption: vPvB Assessment Workflow for Bumetrizole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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